(E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate

• CAS No.: 139062-79-6
• Molecular Formula: C24H34N2O6
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate
• InChI: InChI=1S/C20H30N2O2.C4H4O4/c1-15(2)14-24-20(23)21(3)18-8-10-22(11-9-18)19-12-16-6-4-5-7-17(16)13-19;5-3(6)1-2-4(7)8/h4-7,15,18-19H,8-14H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: KJXXOQINMUBIEJ-WLHGVMLRSA-N
• Isomeric SMILES: CC(C)COC(=O)N(C)C1CCN(CC1)C2CC3=CC=CC=C3C2.C(=C/C(=O)O)\C(=O)O
• SMILES: CC(C)COC(=O)N(C)C1CCN(CC1)C2CC3=CC=CC=C3C2.C(=CC(=O)O)C(=O)O
• Synonyms: isobutyl N-(1-indan-2-yl-piperid-4-yl)-N-methylcarbamate furamate; S 14905; S-14905

Description

(E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate involves multiple steps, including the formation of the piperidine ring, the attachment of the indene moiety, and the final coupling with (E)-but-2-enedioic acid. The reaction conditions typically involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

(E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can result in a wide variety of products, depending on the nature of the substituents introduced .

Scientific Research Applications

Chemistry

In chemistry, (E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate is used as a building block for the synthesis of more complex molecules.

Biology

In biology, this compound may be used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways. Its ability to interact with specific biological targets makes it a valuable tool for understanding complex biological processes and developing new therapeutic agents .

Medicine

In medicine, this compound may have potential as a drug candidate for treating various diseases. Its unique structure and ability to interact with specific molecular targets make it a promising candidate for drug development .

Industry

In industry, this compound can be used in the production of specialty chemicals, materials, and other products. Its unique properties make it suitable for various applications, including coatings, adhesives, and polymers .

Mechanism of Action

The mechanism of action of (E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate involves its interaction with specific molecular targets, such as enzymes, receptors, and signaling pathways. The compound may inhibit or activate these targets, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (E)-but-2-enedioic acid;2-methylpropyl N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-methylcarbamate include other carbamate derivatives, piperidine-containing compounds, and indene-based molecules. These compounds share some structural similarities but may differ in their specific functional groups and overall properties .

Uniqueness

The uniqueness of this compound lies in its combination of functional groups and structural features.